Pancuronium
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Overview
Description
Pancuronium is a neuromuscular blocking agent that is commonly used in scientific research to study the physiological and biochemical effects of muscle relaxation. It is a synthetic compound that works by blocking the transmission of nerve impulses to the muscles, resulting in paralysis.
Scientific Research Applications
Neuromuscular Function Recovery in Cardiac Surgery
Pancuronium is used in cardiac surgery, often compared with other neuromuscular blocking agents like rocuronium. Its use in fast-track cardiac surgical patients may be associated with delays in clinical recovery due to residual neuromuscular blockade. This effect is significant when considering weaning off ventilatory support and the presence of residual muscle weakness in the postoperative period (Murphy et al., 2003).
Stability in Postmortem Conditions
Research has focused on the stability of this compound in postmortem conditions. Studies have shown that this compound remains stable when stored at -20 degrees C in blood for up to seven months. However, in liver samples, its concentrations can be variable, and in blood stored at 20 degrees C, this compound degrades rapidly (Kała & Lechowicz, 2004).
Clinical Use and Risks
This compound bromide, a nondepolarizing muscle relaxant, is primarily used for skeletal muscle relaxation during anesthesia and for facilitating the management of patients on mechanical ventilation. Its use spans various clinical scenarios, but it is noted that without concomitant sedation, there are psychological risks. Other risks include tachyarrythmias and prolonged paralysis (Roizen & Feeley, 2020).
Pharmacodynamics Comparison
Comparative studies in pharmacodynamics have been conducted between this compound and other neuromuscular blocking drugs like cisatracurium and CW002 in animal models. This compound is a long-duration neuromuscular blocking drug, and its potency, onset, recovery index, and duration have been analyzed in comparison to other drugs, highlighting its longer duration and unique reversal profile (Diaz et al., 2014).
properties
CAS RN |
16974-53-1 |
---|---|
Molecular Formula |
C35H60N2O4+2 |
Molecular Weight |
572.9 g/mol |
IUPAC Name |
[(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
InChI |
InChI=1S/C35H60N2O4/c1-24(38)40-32-21-26-13-14-27-28(35(26,4)23-31(32)37(6)19-11-8-12-20-37)15-16-34(3)29(27)22-30(33(34)41-25(2)39)36(5)17-9-7-10-18-36/h26-33H,7-23H2,1-6H3/q+2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-/m0/s1 |
InChI Key |
GVEAYVLWDAFXET-XGHATYIMSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1[N+]4(CCCCC4)C)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5OC(=O)C)[N+]6(CCCCC6)C)C |
SMILES |
CC(=O)OC1CC2CCC3C(C2(CC1[N+]4(CCCCC4)C)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCCC6)C)C |
Canonical SMILES |
CC(=O)OC1CC2CCC3C(C2(CC1[N+]4(CCCCC4)C)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCCC6)C)C |
Color/Form |
Crystals WHITE POWDER |
melting_point |
215 °C 215°C |
Other CAS RN |
16974-53-1 15500-66-0 |
physical_description |
Solid |
Pictograms |
Acute Toxic |
shelf_life |
SENSITIVE TO HEAT ... The manufacturer indicates that the drug is stable for 6 mos at room temperature. |
solubility |
500000 mg/L 1 g sol in 30 parts chloroform, 1 part water (20 °C) SOL IN ALCOHOL Very soluble in water. 3.08e-06 g/L |
synonyms |
Bromide, Pancuronium Pancuronium Pancuronium Bromide Pancuronium Curamed Pancuronium Organon Pavulon |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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